o-Methoxyphenyl sulfate
Description
O-Methoxycatechol-O-sulphate, also known as 2-methoxyphenyl sulfate or O-methylcatechol sulfuric acid, belongs to the class of organic compounds known as phenylsulfates. Phenylsulfates are compounds containing a sulfuric acid group conjugated to a phenyl group. O-Methoxycatechol-O-sulphate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). O-Methoxycatechol-O-sulphate has been primarily detected in urine. O-Methoxycatechol-O-sulphate can be biosynthesized from catechol.
Guaiacol sulfate is an aryl sulfate that is catechol in which the two phenolic hydrogens are replaced by methyl and sulfo groups. It is an aryl sulfate and a monomethoxybenzene. It derives from a catechol. It is a conjugate acid of a guaiacol sulfate(1-).
Properties
CAS No. |
3233-59-8 |
|---|---|
Molecular Formula |
C7H8O5S |
Molecular Weight |
204.2 g/mol |
IUPAC Name |
(2-methoxyphenyl) hydrogen sulfate |
InChI |
InChI=1S/C7H8O5S/c1-11-6-4-2-3-5-7(6)12-13(8,9)10/h2-5H,1H3,(H,8,9,10) |
InChI Key |
AQTYXAPIHMXAAV-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1OS(=O)(=O)O |
Canonical SMILES |
COC1=CC=CC=C1OS(=O)(=O)O |
Synonyms |
2-Methoxyphenol 1-(hydrogen sulfate); o-Methoxyphenol Hydrogen Sulfate; 2-Methoxyphenyl Sulfate; o-Methoxyphenyl Sulfate; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-[2-Oxo-2-(2-pyridyl)ethyl]pyridinium Iodide](/img/structure/B31929.png)
